Methyl 3-oxopiperidine-1-carboxylate

• IUPAC Name: methyl 3-oxopiperidine-1-carboxylate
• InChI: InChI=1S/C7H11NO3/c1-11-7(10)8-4-2-3-6(9)5-8/h2-5H2,1H3
• InChI Key: BWJDVYAJLUELCO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCCC(=O)C1
• Molecular Formula: C7H11NO3
• DSSTOX Substance ID: DTXSID90447142
• Molecular Weight: 157.17 g/mol
• CAS RN: 61995-18-4

Description

“Methyl 3-oxopiperidine-1-carboxylate” is a chemical compound with the molecular formula C7H11NO3. It is a derivative of piperidine, a six-membered ring with one nitrogen atom.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of “tert-Butyl 4-methyl-3-oxopiperidine-1-carboxylate”, an important intermediate in the synthesis of the novel protein tyrosine kinase Jak3 inhibitor-CP-690550, was proposed. The process involves a series of steps starting from the easily available reagent 4-methylpyridinium, going through the SN2 substitution with benzyl chloride to offer 1-benzyl-3-hydroxy-4-methylpyridinium chloride with high yield, and then defining the suitable solvent species and its reasonable concentration for the borohydride reduction with sodium borohydride to provide N-benzyl-3-hydroxy-4-methylpiperidine.

Molecular Structure Analysis

The molecular structure of “Methyl 3-oxopiperidine-1-carboxylate” can be found in databases like PubChem. It is a derivative of piperidine, which is a six-membered ring with one nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Methyl 3-oxopiperidine-1-carboxylate” can be found in databases like PubChem. For instance, it has the molecular formula C7H11NO3.

Scientific Research Applications

Enantioselective Synthesis

Methyl 3-oxopiperidine-1-carboxylate serves as a precursor in the enantioselective synthesis of chiral compounds. For instance, it has been utilized in the asymmetric benzylation to obtain compounds with a chiral 3-benzylpiperidine backbone, demonstrating its utility in preparing biologically active compounds (Wang et al., 2018).

Intermediate for Pharmacological Agents

It is an important intermediate in synthesizing novel protein tyrosine kinase inhibitors, highlighting its role in developing therapeutic agents. A notable application includes its use in synthesizing tert-Butyl 4-methyl-3-oxopiperidine-1-carboxylate, a crucial intermediate for Jak3 inhibitors, through a series of reactions starting from 4-methylpyridinium (Chen Xin-zhi, 2011).

Contribution to Stereochemistry

The compound also finds application in studying stereochemical aspects of organic reactions. For example, Michael reactions involving methyl 3-oxopiperidine-1-carboxylate derivatives have been used to investigate the stereochemistry of 3-azabicyclo[3.3.1]nonane derivatives, offering insights into the control of stereoselectivity in organic synthesis (Vafina et al., 2003).

NK1 Antagonists Development

In medicinal chemistry, derivatives of Methyl 3-oxopiperidine-1-carboxylate have been explored for their potential as human NK1 antagonists, which are significant in developing treatments for conditions like depression and anxiety. This research underscores the compound's importance in synthesizing new pharmacologically active molecules (Ladduwahetty et al., 1996).

Mechanism of Action

Mode of Action

Many piperidine derivatives are known to interact with their targets by binding to active sites or allosteric sites, thereby modulating the activity of the target . The exact mode of action for this compound would depend on its specific target(s), which are currently unknown.

Biochemical Pathways

Piperidine derivatives can affect a variety of biochemical pathways depending on their specific targets . Without knowledge of the specific targets of this compound, it is difficult to predict which pathways it might affect.

Pharmacokinetics

They are typically metabolized by the liver and excreted in the urine . The specific ADME properties of this compound would depend on its chemical structure and the characteristics of its target(s).

Result of Action

The effects would depend on the specific targets of the compound and how it interacts with those targets .

Safety and Hazards

Safety data sheets (SDS) provide information about the potential hazards of a chemical compound and how to work safely with it. An SDS for a similar compound, “tert-Butyl 2-methyl-3-oxopiperidine-1-carboxylate”, suggests that any clothing contaminated by the product should be immediately removed and the person moved out of the dangerous area.